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Comparative Overview of Morpholine Fungicides

The table below summarizes key morpholine fungicides based on the information gathered. Direct,

quantitative efficacy comparisons from controlled experiments are not available in the search results.

Fungicide Name

Introduction
Date/Period

Primary UselTarget
Pathogens

Notable Characteristics &
Experimental Data

Dodemorph
(acetate)

Tridemorph

Fenpropimorph

1965 [1]

1969 [1]

Not specified
(post-1969)

Mainly used to control
powdery mildew in
rose cultivation; also
effective against other
mildews [2] [3].

A broad-spectrum
morpholine fungicide

[4] [1].

A broad-spectrum
morpholine fungicide

[4].

Shows synergistic effects when
combined with biocontrol agent
Sporothrix flocculosa; highly stable
with no observed degradation during
28-day anaerobic digestion
experiments [2] [3].

Included in modern multi-residue
analysis methods for plant-derived
foods [4].

Included in modern multi-residue
analysis methods for plant-derived
foods [4].
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Introduction

Fungicide Name .
Date/Period

Dimethomorph Not specified
(post-1969)

Flumorph Not specified
(post-1969)

Primary UselTarget
Pathogens

Controls downy mildew,
late blight, and other
oomycete diseases [4].

Controls oomycete
diseases like downy
mildew and late blight

[4].

Notable Characteristics &
Experimental Data

One of the more recently developed
morpholine fungicides; considered a
low-toxicity pesticide [4].

One of the more recently developed
morpholine fungicides; considered a
low-toxicity pesticide [4].

Analytical Method for Morpholine Residue Comparison

For objective comparison of fungicide performance, standardized measurement is crucial. A 2024 study

developed a rigorous protocol for detecting multiple morpholine pesticides in plant-derived foods, which can

serve as a reference for your experimental designs [4].

e Sample Preparation: Uses a modified QUEChERS method. Samples are extracted with acetonitrile

and then purified using a combination of graphitized carboxyl multi-walled carbon nanotubes

(MWCNTSs), C18, and SAX adsorbents. This combination effectively removes interfering substances
from complex plant matrices [4].

¢ Instrumental Analysis: Employed Liquid Chromatography-Tandem Mass Spectrometry (LC-

MSIMS) operating in positive ion mode for high sensitivity and accurate qualitative and quantitative

analysis [4].

¢ Method Performance: The method was validated for eight food matrices (leek, wheat, grape, etc.). It

demonstrated good linearity, accuracy, precision, and low limits of quantification (LOQs), meeting
international verification standards [4].

The workflow for this analytical method is summarized below:
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Sample Homogenization

:

Extraction with Acetonitrile

:

Purification with MWCNTs, C18, SAX

:

LC-MS/MS Analysis

:

Data Quantification & Reporting

Click to download full resolution via product page

Application and Synergistic Efficacy Data

While direct comparative efficacy data is limited, one study provides insights into the use of dodemorph

acetate in combination with other agents:

e Synergistic Action: A patent demonstrates that dodemorph acetate can be used synergistically with
the biocontrol fungus *Sporothrix flocculosa* (ATCC 74320) to control powdery mildew on roses and
cucumbers. This combination enhances overall fungicidal effectiveness [3].

e Environmental Stability: Research on the fate of dodemorph during anaerobic digestion of biological
waste found it to be highly stable. In experiments under both mesophilic (35°C) and thermophilic
(55°C) conditions over 28 days, no significant degradation of dodemorph was observed,
indicating its persistence in the environment [2].

Guidance for Further Research
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The available information provides a solid foundation, but you may need deeper efficacy data. To further

your research, consider:

e Consulting Specific Pathogen Studies: Look for research papers focusing on the specific crop
diseases you are interested in (e.g., "dodemorph efficacy grape powdery mildew") as different
morpholines may have varying effectiveness against different pathogens.

¢ Exploring Resistance Data: Investigate the resistance status of different morpholine fungicides. [5]
indicates that morpholines (FRAC code 5) are still used against powdery mildews, but the risk of
resistance development is an ongoing concern.

e Checking Regulatory Databases: The European Union, United States, and Japan have set
Maximum Residue Limits (MRLSs) for various morpholine pesticides. Consulting these databases can
provide insight into their approved uses and concentrations [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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